![molecular formula C20H21N3O4S B4065846 N-ethyl-N-{2-[(4-nitrophenyl)amino]ethyl}-2-naphthalenesulfonamide](/img/structure/B4065846.png)
N-ethyl-N-{2-[(4-nitrophenyl)amino]ethyl}-2-naphthalenesulfonamide
Overview
Description
N-ethyl-N-{2-[(4-nitrophenyl)amino]ethyl}-2-naphthalenesulfonamide (also known as "NSC 163088") is a chemical compound that has been extensively researched for its potential use in scientific applications. This compound has been shown to have significant effects on various biological processes and has been used in a number of different studies to investigate its mechanisms of action and potential therapeutic applications.
Scientific Research Applications
Protein Kinase Inhibition and Anticancer Activity : Compounds related to N-ethyl-N-{2-[(4-nitrophenyl)amino]ethyl}-2-naphthalenesulfonamide, such as isoquinolinesulfonamides, have been studied for their potent inhibitory effects on cyclic nucleotide-dependent protein kinases and protein kinase C, which play critical roles in cellular signaling pathways. These inhibitors have potential applications in cancer research due to their ability to modulate key signaling pathways involved in cell growth and proliferation (Hidaka et al., 1984).
Polymeric Materials and Organic Light Emitting Diodes (OLEDs) : The study of naphthalenesulfonamide derivatives and their reactions have implications for the development of polymeric materials with specific functional properties, such as fluorescent probes or materials for OLEDs. For instance, organotin compounds derived from Schiff bases show potential for use in OLEDs, indicating that related sulfonamides could be explored for similar applications (García-López et al., 2014).
Antibacterial Agents : N-alkyl/aralkyl-4-methyl-N-(naphthalen-1-yl)benzenesulfonamides have been synthesized and demonstrated potent antibacterial activity against various bacterial strains. This suggests that sulfonamides, including this compound, could be explored for their antibacterial properties, potentially leading to new treatments for bacterial infections (Abbasi et al., 2015).
Fluorescent Imaging Agents : The design and synthesis of fluorescent ligands for the norepinephrine transporter, structurally related to naphthalenesulfonamides, highlight the potential of such compounds in the development of imaging agents for neuroblastoma and other diseases characterized by specific transporter expression patterns (Hadrich et al., 1999).
Properties
IUPAC Name |
N-ethyl-N-[2-(4-nitroanilino)ethyl]naphthalene-2-sulfonamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O4S/c1-2-22(14-13-21-18-8-10-19(11-9-18)23(24)25)28(26,27)20-12-7-16-5-3-4-6-17(16)15-20/h3-12,15,21H,2,13-14H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSGSBVIYWRANSH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CCNC1=CC=C(C=C1)[N+](=O)[O-])S(=O)(=O)C2=CC3=CC=CC=C3C=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.